Cas no 847387-82-0 (3,4,5-triethoxy-N-(5-{imidazo1,2-apyrimidin-2-yl}-2-methylphenyl)benzamide)

• Product Name: 3,4,5-triethoxy-N-(5-{imidazo1,2-apyrimidin-2-yl}-2-methylphenyl)benzamide
• CAS No: 847387-82-0
• MF: C₂₆H₂₈N₄O₄
• MW: 460.524926185608
• CID: 6382234
• PubChem ID: 27652123
• Update Time: 2025-06-14

3,4,5-triethoxy-N-(5-{imidazo1,2-apyrimidin-2-yl}-2-methylphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4,5-triethoxy-N-(5-{imidazo1,2-apyrimidin-2-yl}-2-methylphenyl)benzamide
• Benzamide, 3,4,5-triethoxy-N-(5-imidazo[1,2-a]pyrimidin-2-yl-2-methylphenyl)-
• 3,4,5-triethoxy-N-(5-{imidazo[1,2-a]pyrimidin-2-yl}-2-methylphenyl)benzamide
• 3,4,5-triethoxy-N-(5-imidazo[1,2-a]pyrimidin-2-yl-2-methylphenyl)benzamide
• F0657-0149
• 3,4,5-triethoxy-N-(5-(imidazo[1,2-a]pyrimidin-2-yl)-2-methylphenyl)benzamide
• 847387-82-0
• AKOS002053696

• Inchi： 1S/C26H28N4O4/c1-5-32-22-14-19(15-23(33-6-2)24(22)34-7-3)25(31)28-20-13-18(10-9-17(20)4)21-16-30-12-8-11-27-26(30)29-21/h8-16H,5-7H2,1-4H3,(H,28,31)
• InChI Key： DJTKUCXMEDEVNI-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C2=CN3C(=N2)N=CC=C3)=CC=C1C)(=O)C1=CC(OCC)=C(OCC)C(OCC)=C1

Computed Properties

• Exact Mass: 460.21105539g/mol
• Monoisotopic Mass: 460.21105539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 87Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• pka: 12.50±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3,4,5-triethoxy-N-(5-{imidazo1,2-apyrimidin-2-yl}-2-methylphenyl)benzamide

Comprehensive Overview of 3,4,5-Triethoxy-N-(5-{imidazo[1,2-a]pyrimidin-2-yl}-2-methylphenyl)benzamide (CAS No. 847387-82-0)

3,4,5-Triethoxy-N-(5-{imidazo[1,2-a]pyrimidin-2-yl}-2-methylphenyl)benzamide (CAS No. 847387-82-0) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of benzamide derivatives, which are known for their diverse biological activities. The presence of the imidazo[1,2-a]pyrimidine moiety in its structure further enhances its potential as a key intermediate in drug discovery. Researchers are particularly interested in its role as a kinase inhibitor, a topic that aligns with current trends in targeted cancer therapies and precision medicine.

The compound's unique structure, featuring triethoxy and imidazo[1,2-a]pyrimidine groups, makes it a promising candidate for modulating protein-protein interactions. In recent years, the demand for small-molecule inhibitors has surged, driven by the need for novel treatments for diseases like cancer, inflammation, and neurodegenerative disorders. 3,4,5-Triethoxy-N-(5-{imidazo[1,2-a]pyrimidin-2-yl}-2-methylphenyl)benzamide is often discussed in the context of high-throughput screening and fragment-based drug design, two methodologies that dominate modern drug development pipelines.

From a synthetic chemistry perspective, the compound's CAS No. 847387-82-0 serves as a critical identifier for researchers sourcing materials or referencing literature. Its synthesis typically involves multi-step organic reactions, including amide coupling and heterocyclic ring formation, which are areas of active investigation in academic and industrial labs. The compound's solubility and stability profiles are also frequently studied, as these properties are essential for its potential application in drug formulation.

In the realm of computational chemistry, 3,4,5-Triethoxy-N-(5-{imidazo[1,2-a]pyrimidin-2-yl}-2-methylphenyl)benzamide is often subjected to molecular docking simulations to predict its binding affinity with target proteins. This approach is particularly relevant given the growing interest in AI-driven drug discovery, where machine learning models are used to accelerate the identification of bioactive compounds. The compound's pharmacophore features, such as its hydrogen bond acceptors and donors, make it a valuable subject for such studies.

Another area of interest is the compound's potential role in signal transduction pathways. Given the increasing focus on personalized medicine, researchers are exploring how derivatives of benzamide and imidazo[1,2-a]pyrimidine can be tailored to inhibit specific kinases involved in disease progression. This aligns with searches for "kinase inhibitors for cancer" and "small-molecule therapeutics," which are highly trending topics in biomedical literature.

In summary, 3,4,5-Triethoxy-N-(5-{imidazo[1,2-a]pyrimidin-2-yl}-2-methylphenyl)benzamide (CAS No. 847387-82-0) represents a fascinating intersection of synthetic chemistry, drug discovery, and computational biology. Its structural complexity and potential applications in targeted therapy make it a compound of enduring interest to scientists and clinicians alike. As research continues to evolve, this molecule is likely to remain a focal point in discussions about next-generation pharmaceuticals and innovative treatment strategies.